Cas no 1807276-80-7 (Ethyl 2-cyano-4,5-diaminophenylacetate)

• Product Name: Ethyl 2-cyano-4,5-diaminophenylacetate
• CAS No: 1807276-80-7
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 4943820
• Update Time: 2025-05-20

Ethyl 2-cyano-4,5-diaminophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4,5-diaminophenylacetate

• Inchi： 1S/C11H13N3O2/c1-2-16-11(15)5-7-3-9(13)10(14)4-8(7)6-12/h3-4H,2,5,13-14H2,1H3
• InChI Key： MKZDULIWMWOXJZ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C#N)=CC(=C(C=1)N)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 0.4
• Topological Polar Surface Area: 102

Additional information on Ethyl 2-cyano-4,5-diaminophenylacetate

Ethyl 2-cyano-4,5-diaminophenylacetate (CAS No. 1807276-80-7): A Comprehensive Overview

Ethyl 2-cyano-4,5-diaminophenylacetate, identified by its CAS number 1807276-80-7, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its ethyl 2-cyano-4,5-diaminophenylacetate structure, has garnered attention due to its potential applications in various biological and chemical processes. The detailed exploration of this molecule not only highlights its structural attributes but also delves into its emerging roles in contemporary scientific studies.

The molecular framework of Ethyl 2-cyano-4,5-diaminophenylacetate consists of a phenyl ring substituted with cyano and amino groups at the 2nd and 4th, 5th positions respectively, linked to an acetate ester group. This unique arrangement imparts distinct chemical properties that make it a valuable candidate for further investigation. The presence of the cyano group enhances its reactivity, while the amino groups provide opportunities for hydrogen bonding and further functionalization.

In recent years, Ethyl 2-cyano-4,5-diaminophenylacetate has been studied for its potential role in drug development. The compound's ability to interact with biological targets makes it a promising candidate for designing novel therapeutic agents. Researchers have been particularly interested in its potential applications in the treatment of inflammatory diseases and cancer. The dual functionality provided by the amino groups allows for the synthesis of derivatives that can modulate enzyme activity and signal transduction pathways.

One of the most intriguing aspects of Ethyl 2-cyano-4,5-diaminophenylacetate is its versatility in chemical synthesis. The compound serves as a versatile intermediate in the preparation of more complex molecules. Its structure allows for easy modification at multiple sites, enabling chemists to tailor its properties for specific applications. This flexibility has made it a popular choice in medicinal chemistry labs where rapid screening and synthesis of new compounds are essential.

Recent studies have also explored the spectroscopic and crystallographic properties of Ethyl 2-cyano-4,5-diaminophenylacetate. These investigations have provided valuable insights into its molecular interactions and stability under various conditions. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been employed to elucidate its structure at an atomic level. These detailed structural analyses are crucial for understanding how the compound behaves in different environments and how it can be optimized for practical applications.

The pharmacological potential of Ethyl 2-cyano-4,5-diaminophenylacetate has been further investigated through computational modeling and in vitro assays. Computational studies have predicted its binding affinity to various biological targets, providing a theoretical basis for experimental validation. In vitro assays have confirmed these predictions by demonstrating significant interactions between the compound and key enzymes involved in disease pathways. These findings suggest that Ethyl 2-cyano-4,5-diaminophenylacetate could be a lead compound for developing new drugs.

The synthesis of Ethyl 2-cyano-4,5-diaminophenylacetate involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of a phenolic precursor followed by functionalization with cyano and amino groups. The introduction of the acetate ester group is achieved through esterification reactions. Each step must be carefully controlled to ensure high yield and purity, which are critical for pharmaceutical applications.

The environmental impact of producing Ethyl 2-cyano-4,5-diaminophenylacetate is another important consideration. Modern synthetic methods emphasize green chemistry principles to minimize waste and reduce energy consumption. Researchers are exploring catalytic processes and solvent-free reactions that align with sustainable practices. These efforts not only improve efficiency but also make the production process more environmentally friendly.

Future research directions for Ethyl 2-cyano-4,5-diaminophenylacetate include exploring its role in drug delivery systems and combination therapies. The compound's structural features make it an ideal candidate for developing targeted drug delivery mechanisms that enhance therapeutic efficacy while reducing side effects. Additionally, combination therapies involving Ethyl 2-cyano-4,5-diaminophenylacetate with other compounds could provide synergistic effects that improve treatment outcomes.

In conclusion, Ethyl 2-cyano-4,5-diaminophenylacetate (CAS No. 1807276-80-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and reactivity make it a valuable tool for developing new drugs and understanding biological processes at a molecular level. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical science.